Cas no 881656-35-5 (3-Methoxyquinoline-5-boronic Acid pinacol ester)

3-Methoxyquinoline-5-boronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its quinoline scaffold, substituted with a methoxy group at the 3-position, enhances stability and reactivity in palladium-catalyzed transformations. The pinacol ester moiety improves handling and shelf-life by protecting the boronic acid functionality from protodeboronation. This compound is particularly useful in pharmaceutical and materials science research for constructing complex heterocyclic architectures. Its consistent performance in coupling reactions, coupled with its compatibility with diverse reaction conditions, makes it a reliable intermediate for synthesizing advanced organic compounds. Proper storage under inert conditions is recommended to maintain its integrity.

3-Methoxyquinoline-5-boronic Acid pinacol ester structure

881656-35-5 structure

Product Name:3-Methoxyquinoline-5-boronic Acid pinacol ester

CAS No:881656-35-5

MF:C₁₆H₂₀BNO₃

MW:285.145904541016

MDL:MFCD20527212

CID:2152294

PubChem ID:68783972

Update Time:2025-06-07

3-Methoxyquinoline-5-boronic Acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-quinoline
- DB-331386
- 3-Methoxyquinoline-5-boronic acid pinacol ester
- MFCD20527212
- 881656-35-5
- SCHEMBL3781089
- Quinoline, 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- MGEKTRDPBDREKY-UHFFFAOYSA-N
- 3-Methoxy-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-quinoline
- 3-METHOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)QUINOLINE
- 3-Methoxyquinoline-5-boronic Acid pinacol ester
- MDL： MFCD20527212
- Inchi： 1S/C16H20BNO3/c1-15(2)16(3,4)21-17(20-15)13-7-6-8-14-12(13)9-11(19-5)10-18-14/h6-10H,1-5H3
- InChI Key： MGEKTRDPBDREKY-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=CC3C2=CC(=CN=3)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 285.1536237Da
Monoisotopic Mass: 285.1536237Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.6Å²

3-Methoxyquinoline-5-boronic Acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M343890-10mg	3-Methoxyquinoline-5-boronic Acid pinacol ester	881656-35-5		10mg	$ 50.00	2022-06-02
TRC	M343890-50mg	3-Methoxyquinoline-5-boronic Acid pinacol ester	881656-35-5		50mg	$ 160.00	2022-06-02
TRC	M343890-100mg	3-Methoxyquinoline-5-boronic Acid pinacol ester	881656-35-5		100mg	$ 250.00	2022-06-02
abcr	AB332344-1 g	3-Methoxyquinoline-5-boronic acid pinacol ester, 96%; .	881656-35-5	96%	1g	€443.00	2023-04-26
abcr	AB332344-1g	3-Methoxyquinoline-5-boronic acid pinacol ester, 96%; .	881656-35-5	96%	1g	€233.00	2025-04-15